Cas no 3119-51-5 (Thiazolo[5,4-f]quinoline,2,7-dimethyl-)

Thiazolo[5,4-f]quinoline,2,7-dimethyl- structure
3119-51-5 structure
Product name:Thiazolo[5,4-f]quinoline,2,7-dimethyl-
CAS No:3119-51-5
MF:C12H10N2S
MW:214.286201000214
CID:294851

Thiazolo[5,4-f]quinoline,2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazolo[5,4-f]quinoline,2,7-dimethyl-
    • 2,7-Dimethyl[1,3]thiazolo[5,4-f]quinoline
    • 2,7-Dimethyl-thianthren
    • 2,7-dimethylthianthrene
    • 2,7-dimethyl-thianthrene
    • 2,7-dimethyl-thiazolo[5,4-f]quinoline
    • 2,7-Dimethyl-thiazolo< 5,4-f> chinolin
    • 2,7-Dimethylthiazolochinolin
    • 7-Methylthiazolo< 5,4-f> chinolin
    • Cutilen
    • MESULPHEN
    • Mitigal
    • Neosulfine
    • Odylen
    • Peligal
    • Soufrol
    • Sudermo
    • THIANTHOL
    • Thiazolo[5,4-f]quinoline, 2,7-dimethyl- (7CI,8CI,9CI)
    • 2,7-Dimethylthiazolo[5,4-f]quinoline
    • Thiazolo[5,4-f]quinoline, 2,7-dimethyl-
    • Inchi: 1S/C12H10N2S/c1-7-3-4-9-10(13-7)5-6-11-12(9)15-8(2)14-11/h3-6H,1-2H3
    • InChI Key: PUEHHMRCSOXXHJ-UHFFFAOYSA-N
    • SMILES: N1C2C(=C3SC(C)=NC3=CC=2)C=CC=1C

Computed Properties

  • Exact Mass: 214.056
  • Monoisotopic Mass: 214.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.289±0.06 g/cm3(Predicted)
  • Boiling Point: 367.4±22.0 °C(Predicted)
  • pka: 3.56±0.50(Predicted)

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